Cas no 2694728-98-6 (3,8-diazabicyclo4.3.1decan-4-one)

• Product Name: 3,8-diazabicyclo4.3.1decan-4-one
• CAS No: 2694728-98-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD34475137
• CID: 5653775
• PubChem ID: 165947528
• Update Time: 2025-06-25

3,8-diazabicyclo4.3.1decan-4-one Chemical and Physical Properties

Names and Identifiers

• 2694728-98-6
• 3,8-diazabicyclo[4.3.1]decan-4-one
• EN300-28266381
• 3,8-diazabicyclo4.3.1decan-4-one

• MDL： MFCD34475137
• Inchi： 1S/C8H14N2O/c11-8-2-6-1-7(5-10-8)4-9-3-6/h6-7,9H,1-5H2,(H,10,11)
• InChI Key： RLQFIDVQGORGOY-UHFFFAOYSA-N
• SMILES： O=C1CC2CNCC(CN1)C2

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 3,8-diazabicyclo4.3.1decan-4-one

Introduction to 3,8-diazabicyclo[4.3.1]decan-4-one (CAS No: 2694728-98-6)

3,8-diazabicyclo[4.3.1]decan-4-one, identified by its Chemical Abstracts Service (CAS) number 2694728-98-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic lactam derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The compound features a seven-membered nitrogen-containing heterocycle, which is a key feature that distinguishes it from other cyclic amides and lactams.

The molecular structure of 3,8-diazabicyclo[4.3.1]decan-4-one consists of a bicyclic system with two nitrogen atoms embedded within a decane backbone. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for the design of bioactive agents. The presence of two nitrogen atoms in close proximity within the bicyclic framework suggests potential for hydrogen bonding interactions, which are crucial for the development of drugs targeting protein-protein interactions or enzyme inhibition.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic properties. The bicyclo[4.3.1]decan-4-one core has been explored in various drug discovery programs, particularly for its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this scaffold to develop compounds with activities ranging from anti-inflammatory to anticancer effects.

One of the most compelling aspects of 3,8-diazabicyclo[4.3.1]decan-4-one is its structural versatility. The nitrogen atoms within the bicyclic system can be functionalized in multiple ways, allowing chemists to tailor the molecule’s properties for specific biological targets. For instance, introducing substituents at the 3- and 8-positions can modulate the compound’s solubility, metabolic stability, and binding affinity to biological receptors. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

Recent advancements in computational chemistry have further enhanced the utility of 3,8-diazabicyclo[4.3.1]decan-4-one as a drug discovery tool. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of novel derivatives with improved efficacy and reduced side effects. For example, computational screening has identified analogs of 3,8-diazabicyclo[4.3.1]decan-4-one that exhibit potent binding to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of 3,8-diazabicyclo[4.3.1]decan-4-one presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in catalytic chemistry have enabled more efficient synthetic routes, reducing the number of steps and improving yields. These advancements are particularly important for large-scale production, where cost-effectiveness and environmental impact are critical considerations.

In addition to its pharmaceutical applications, 3,8-diazabicyclo[4.3.1]decan-4-one has shown promise in materials science research. Its rigid bicyclic structure makes it a suitable candidate for designing polymers with unique mechanical properties or for use as a ligand in catalytic systems. For instance, researchers have explored its use as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical environment to influence reaction outcomes.

The future prospects for 3,8-diazabicyclo[4.3.1]decan-4-one are bright, with ongoing research focused on expanding its applications across multiple domains. As our understanding of molecular interactions deepens, new opportunities will emerge for developing derivatives with tailored functionalities. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in realizing the full potential of this versatile scaffold.

In conclusion,3,8-diazabicyclo[4.3.1]decan-4-one (CAS No: 2694728-98-6) represents a fascinating compound with broad applications in chemistry and drug discovery。 Its unique structural features and functional versatility make it a valuable tool for developing innovative solutions across pharmaceuticals、materials science，and beyond。 As research continues，we can expect to see further refinements in its synthesis、applications，and commercialization，solidifying its role as a cornerstone of modern chemical innovation。